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molecular formula C16H16N2O4 B7969452 5-Nitro-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole

5-Nitro-3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)-1H-indole

Cat. No. B7969452
M. Wt: 300.31 g/mol
InChI Key: WGPUBARQNYBGDS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07951940B2

Procedure details

A solution of 5-nitroindole (38) (3.0 g, 18.501 mmol) in dry methanol (50 mL) was treated with KOH (5.6 g) at room temperature. After stirring for 10 min., 1,4-cyclohexanedione monoethylene ketal (7.22 g, 46.253 mmol) was added and the resulting solution was refluxed for 36 h. The reaction was brought to room temperature and solvent was evaporated. Crude was diluted with water (50 mL), precipitated solid was filtered off and washed with water (2 10 mL). The precipitate was dried under vacuum to obtain compound 78 (4.7 g, 85%) as a solid. For spectral data, please see Example 23.
Name
5-nitroindole
Quantity
3 g
Type
reactant
Reaction Step One
Name
KOH
Quantity
5.6 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
50 mL
Type
solvent
Reaction Step One
Name
1,4-cyclohexanedione monoethylene ketal
Quantity
7.22 g
Type
reactant
Reaction Step Two
Name
compound 78
Yield
85%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[NH:9][CH:8]=[CH:7]2)([O-:3])=[O:2].[OH-].[K+].[CH2:15]1[O:25][C:18]2([CH2:23][CH2:22][C:21](=O)[CH2:20][CH2:19]2)[O:17][CH2:16]1>CO>[N+:1]([C:4]1[CH:5]=[C:6]2[C:10](=[CH:11][CH:12]=1)[NH:9][CH:8]=[C:7]2[C:21]1[CH2:22][CH2:23][C:18]2([O:25][CH2:15][CH2:16][O:17]2)[CH2:19][CH:20]=1)([O-:3])=[O:2] |f:1.2|

Inputs

Step One
Name
5-nitroindole
Quantity
3 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C2C=CNC2=CC1
Name
KOH
Quantity
5.6 g
Type
reactant
Smiles
[OH-].[K+]
Name
methanol
Quantity
50 mL
Type
solvent
Smiles
CO
Step Two
Name
1,4-cyclohexanedione monoethylene ketal
Quantity
7.22 g
Type
reactant
Smiles
C1COC2(CCC(CC2)=O)O1

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 10 min.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the resulting solution was refluxed for 36 h
Duration
36 h
CUSTOM
Type
CUSTOM
Details
was brought to room temperature
CUSTOM
Type
CUSTOM
Details
solvent was evaporated
ADDITION
Type
ADDITION
Details
Crude was diluted with water (50 mL)
CUSTOM
Type
CUSTOM
Details
precipitated solid
FILTRATION
Type
FILTRATION
Details
was filtered off
WASH
Type
WASH
Details
washed with water (2 10 mL)
CUSTOM
Type
CUSTOM
Details
The precipitate was dried under vacuum

Outcomes

Product
Details
Reaction Time
 10 min
Name
compound 78
Type
product
Smiles
[N+](=O)([O-])C=1C=C2C(=CNC2=CC1)C1=CCC2(OCCO2)CC1
Measurements
Type Value Analysis
AMOUNT: MASS 4.7 g
YIELD: PERCENTYIELD 85%
YIELD: CALCULATEDPERCENTYIELD 84.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.